2,3-Bis(chloromethyl)pyridine
Overview
Description
2,3-Bis(chloromethyl)pyridine is a chemical compound with the molecular formula C7H7Cl2N. It has an average mass of 176.043 Da and a monoisotopic mass of 174.995560 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with chloromethyl groups attached at the 2nd and 3rd positions .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the sources retrieved, it’s known that pyridinium salts, which include compounds like this compound, play a significant role in a wide range of research topics .Physical and Chemical Properties Analysis
This compound has a molecular formula of C7H7Cl2N, an average mass of 176.043 Da, and a monoisotopic mass of 174.995560 Da .Scientific Research Applications
Diels-Alder Reactions
2,3-Bis(chloromethyl)pyridine is utilized in the production of various pyridine o-quinodimethane analogues. These analogues are generated through reductive 1,4-elimination and are trapped in situ with different dienophiles to form tetrahydroquinoline and -isoquinoline type adducts. This process is significant for its regiospecific cycloaddition, particularly with electron-rich dienophiles (Carly et al., 1996).
Formation of N-Heterocyclic Complexes
This compound is essential in forming N-heterocyclic complexes of rhodium and palladium. 2,6-bis(chloromethyl)pyridine reacts with n-butylimidazole to yield specific ligands, which then react with various metal complexes to form N-heterocyclic complexes. These are characterized by NMR spectroscopy and X-ray crystallography (Simons et al., 2003).
Catalyst in the Heck Reaction
This compound is involved in the formation of a pincer (Se,N,Se) ligand, which is efficient as a catalyst for the Heck coupling reaction. This application is significant for its potential in organic synthesis and pharmaceuticals (Das et al., 2009).
Electrochemical Reduction Studies
The compound plays a role in electrochemical studies, particularly in the direct and cobalt(I) salen-catalyzed reduction at carbon cathodes. Its reduction properties are of interest in the field of electrochemistry and may have implications for energy storage technologies (Ji et al., 2001).
Palladium-Catalyzed Synthesis of Arylboronic Esters
It is also used in synthesizing a particular pyridine ligand, which is then used in the palladium-catalyzed synthesis of arylboronic esters. This synthesis is crucial in the field of organic chemistry for the creation of various organic compounds (Melaimi et al., 2004).
In Near IR Sensitization of Nanocrystalline TiO2 Films
Bis(3,4-dicarboxypyridine)(1,4,8,11,15,18,22,25-octamethyl-phthalocyaninato)ruthenium(II), anchored to nanocrystalline TiO2 films through axial pyridine 3,4-dicarboxylic acid ligands, uses this compound as an efficient near IR sensitizer for photovoltaic injection cells based on nanocrystalline TiO2 films. This application is crucial in the development of renewable energy technologies (Nazeeruddin et al., 1998).
Safety and Hazards
When handling 2,3-Bis(chloromethyl)pyridine, it’s important to avoid dust formation, breathing in mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of accidental exposure, immediate measures such as moving the victim to fresh air, washing off the chemical with soap and plenty of water, and seeking medical advice are necessary .
Future Directions
Properties
IUPAC Name |
2,3-bis(chloromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N/c8-4-6-2-1-3-10-7(6)5-9/h1-3H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDHDTLFJPYRSBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)CCl)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00561227 | |
Record name | 2,3-Bis(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00561227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
45754-12-9 | |
Record name | 2,3-Bis(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00561227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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